Cas no 325775-44-8 (tert-butyl 3-(aminomethyl)azetidine-1-carboxylate)

Tert-butyl 3-(aminomethyl)azetidine-1-carboxylate is a versatile Boc-protected azetidine derivative widely used in pharmaceutical and organic synthesis. Its key structural features include a reactive primary amine group and a sterically hindered tert-butyloxycarbonyl (Boc) protecting group, which enhances stability during synthetic manipulations. The azetidine ring provides conformational rigidity, making it valuable in medicinal chemistry for designing bioactive molecules. The Boc group can be selectively deprotected under mild acidic conditions, allowing further functionalization. This compound is particularly useful in peptide mimetics, heterocyclic chemistry, and as a building block for small-molecule drug discovery. Its high purity and well-defined reactivity profile make it a reliable intermediate for research and industrial applications.
tert-butyl 3-(aminomethyl)azetidine-1-carboxylate structure
325775-44-8 structure
Product Name:tert-butyl 3-(aminomethyl)azetidine-1-carboxylate
CAS No:325775-44-8
MF:C9H18N2O2
MW:186.251422405243
MDL:MFCD01861762
CID:67671
PubChem ID:10679125
Update Time:2025-05-28

tert-butyl 3-(aminomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-(aminomethyl)azetidine
    • 1-Boc-3-Amino methylazetidine
    • 3-aminomethyl-azetidine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate
    • 1-(n-boc)-3-aminomethylazetidine
    • 1-(t-butoxycarbonyl)-3-(aminomethyl)azetidine
    • 1,1-dimethylethyl 3-(aminomethyl)-1-azetidinecarboxylate
    • 3-(Aminomethyl)azetidine, N1-BOC protected
    • 3-Aminomethyl-1-N-Boc-azetidine
    • tert-butyl 3-(aminomethyl)-1-azetidinecarboxylate
    • 3-Aminomethylazetidine-1-carboxylic acid tert-butyl ester
    • PS-4223
    • 1-boc-3(aminomethyl)azetidine
    • EN300-101454
    • 1-AZETIDINECARBOXYLIC ACID, 3-(AMINOMETHYL)-, 1,1-DIMETHYLETHYL ESTER
    • AKOS005259820
    • DTXSID00443372
    • 1-N-Boc-3-Aminomethyl azetidine
    • SCHEMBL344307
    • 2-CHLORO-5-(PIPERIDINE-1-SULFONYL)-BENZOICACID
    • XSJPKMUFBHSIRA-UHFFFAOYSA-N
    • CS-D0671
    • A5825
    • SY018073
    • AC-2252
    • Q-103136
    • PB33983
    • tert-butyl3-(aminomethyl)azetidine-1-carboxylate
    • 1-Boc-3-(aminomethyl)azetidine, AldrichCPR
    • MFCD01861762
    • 325775-44-8
    • tert-butyl 3-(aminomethyl)azetidine-1-carboxylat
    • AM20090476
    • FT-0601845
    • 1-Boc-3-Aminomethylazetidine
    • 1-BOC-3-AMINOMETHYLAZETIDINE,98+%
    • 1-Boc-aminoazetidine
    • 1-Boc-3-Aminomethylazetidine HCl
    • DB-031486
    • tert-butyl 3-(aminomethyl)azetidine-1-carboxylate
    • MDL： MFCD01861762
    • Inchi： 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-5-7(4-10)6-11/h7H,4-6,10H2,1-3H3
    • InChI Key： XSJPKMUFBHSIRA-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CC(CN)C1)=O

Computed Properties

  • Exact Mass: 186.13700
  • Monoisotopic Mass: 186.136828
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.6

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.023(lit.)
  • Melting Point: No data available
  • Boiling Point: 260.6℃ at 760 mmHg
  • Flash Point: 111.397℃
  • Refractive Index: 1.4691
  • PSA: 55.56000
  • LogP: 1.45020
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined
  • pka: 9.97±0.29(Predicted)

tert-butyl 3-(aminomethyl)azetidine-1-carboxylate Security Information

tert-butyl 3-(aminomethyl)azetidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-(aminomethyl)azetidine-1-carboxylate Pricemore >>

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tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate
 325775-44-8 97%
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 $5.0 2024-07-19
Ambeed
A356165-250mg
tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate
 325775-44-8 97%
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 $7.0 2025-02-25
Ambeed
A356165-1g
tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate
 325775-44-8 97%
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 $9.0 2025-02-25
Ambeed
A356165-5g
tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate
 325775-44-8 97%
5g
 $31.0 2025-02-25
Ambeed
A356165-10g
tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate
 325775-44-8 97%
10g
 $61.0 2025-02-25
Ambeed
A356165-25g
tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate
 325775-44-8 97%
25g
 $152.0 2025-02-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B134922-1g
tert-butyl 3-(aminomethyl)azetidine-1-carboxylate
 325775-44-8 97%
1g
 ¥96.90 2023-09-04

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